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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B15587882

For Researchers, Scientists, and Drug Development Professionals

Introduction

N1-Methoxymethyl picrinine is a semi-synthetic derivative of the indole alkaloid picrinine, a
natural product found in plants of the Alstonia genus. Picrinine and related indole alkaloids
have garnered significant interest in the scientific community due to their diverse biological
activities, including anti-inflammatory, antimicrobial, and potential anticancer properties.[1]
Picrinine, in particular, has been identified as an inhibitor of the 5-lipoxygenase (5-LOX)
enzyme, a key player in the inflammatory cascade. While the specific biological profile of N1-
Methoxymethyl picrinine is not extensively characterized, its structural similarity to picrinine
suggests it may possess similar or enhanced biological effects.

These application notes provide a comprehensive framework for designing and executing cell-
based assays to evaluate the cytotoxic and anti-inflammatory potential of N1-Methoxymethyl
picrinine. The protocols herein describe methods to assess its impact on cell viability, its ability
to induce apoptosis, and its potential to modulate key inflammatory signaling pathways.

Postulated Signaling Pathway

Based on the known activity of the parent compound, picrinine, it is hypothesized that N1-
Methoxymethyl picrinine may exert anti-inflammatory effects by inhibiting the 5-lipoxygenase
(5-LOX) pathway, which in turn could modulate downstream signaling cascades such as the
NF-kB pathway. The NF-kB pathway is a critical regulator of inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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